Cas no 161790-50-7 (2-(2-Methylphenoxy)butanoic Acid)

• Product Name: 2-(2-Methylphenoxy)butanoic Acid
• CAS No: 161790-50-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1068121
• PubChem ID: 4281982
• Update Time: 2025-04-20

2-(2-Methylphenoxy)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(o-Tolyloxy)butanoic acid
• 2-(2-Methylphenoxy)butanoic acid
• 2-o-Tolyloxy-butyric acid
• AC1N7NC8
• ARONIS007248
• CTK4D0958
• MolPort-000-889-539
• SBB009320
• SureCN3879629
• 2-(2-methylphenoxy)butyric acid
• DTXSID00401538
• NoName_425
• VS-01005
• Butanoic acid, 2-(2-methylphenoxy)-
• G22505
• ethyl 2-(o-tolyloxy)acetic acid
• AKOS017259207
• DTXSID80901324
• IHCFDXGPIABNTN-UHFFFAOYSA-N
• MFCD03422242
• Z57663835
• 2-methylphenoxybutyric acid
• SCHEMBL3879629
• 161790-50-7
• AKOS000101825
• CS-0307916
• BBL002038
• EN300-100861
• STK397792
• ALBB-000857
• AN-329/40883718
• HMS1704C20
• 2-(2-Methylphenoxy)butanoic Acid

• MDL： MFCD03422242
• Inchi： 1S/C11H14O3/c1-3-9(11(12)13)14-10-7-5-4-6-8(10)2/h4-7,9H,3H2,1-2H3,(H,12,13)
• InChI Key： IHCFDXGPIABNTN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C(C(=O)O)CC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.114
• Boiling Point: 309.7°C at 760 mmHg
• Flash Point: 117.4°C
• Refractive Index: 1.522
• PSA: 46.53